Cas no 7327-72-2 (L-Aspartic acid, N-L-ornithyl-)

• Product Name: L-Aspartic acid, N-L-ornithyl-
• CAS No: 7327-72-2
• MF: C₉H₁₇N₃O₅
• MW: 247.248382329941
• CID: 870464
• PubChem ID: 7016042
• Update Time: 2025-06-20

L-Aspartic acid, N-L-ornithyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-L-ornithyl-
• (2S)-2-[[(2S)-2,5-diaminopentanoyl]amino]butanedioic acid
• ORN-ASP
• DTXSID90426790
• 7327-72-2
• (S)-2-((S)-2,5-Diaminopentanamido)succinic acid

• Inchi： 1S/C9H17N3O5/c10-3-1-2-5(11)8(15)12-6(9(16)17)4-7(13)14/h5-6H,1-4,10-11H2,(H,12,15)(H,13,14)(H,16,17)/t5-,6-/m0/s1
• InChI Key： KCOLRAYANGZVFU-WDSKDSINSA-N
• SMILES： O=C([C@H](CCCN)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 247.11691
• Monoisotopic Mass: 247.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides